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Compound of Interest

Compound Name: H-Asp-OMe

Cat. No.: B555706

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This document provides essential safety and
logistical information for the proper disposal of H-Asp-OMe (L-Aspatrtic acid a-methyl ester), a
common reagent in peptide synthesis and related research.

Safety and Handling

Before disposal, it is crucial to handle H-Asp-OMe with appropriate safety measures. This
compound and its derivatives may be harmful if swallowed, cause skin irritation, and lead to
serious eye irritation.[1] Inhalation of dust may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are essential.[2][3]

Hand Protection: Wear protective gloves.[1][2][3]

Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.[2][3]

Protective Clothing: A lab coat should be worn.[2]

Storage: Store the compound in a dry, cool, and well-ventilated place.[2][4] Keep the container
tightly closed and away from heat or ignition sources.[2][5]
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Quantitative Data

The following table summarizes key quantitative data for H-Asp-OMe and related compounds.
This information is critical for assessing potential hazards and planning disposal strategies.

H-Asp(OMe)- H-Asp(OMe)-OMe

Property o . Aspartame

CAS Number 16856-13-6[6] 32213-95-9[1][7] 22839-47-0[8]
Molecular Formula C5H10CINOA4[6] C6H12CINOA4[1] C14H18N205[4]
Molecular Weight 183.6 g/mol [9] 197.62 g/mol [1] 294.31 g/mol [2]
Melting Point 191-193°CJ6] Not Available 248 - 250°CJ[4]
Flash Point 136.3°C[6] Not Available Not Available[2][4]

2.84X10-11 mm Hg at

Vapor Pressure Not Available Not Available
25°C[4]

Disposal Procedures

Proper disposal of H-Asp-OMe is essential to prevent environmental contamination and ensure
laboratory safety. The primary method of disposal is through a licensed waste disposal
company.[3][4]

Experimental Protocol for Spill Cleanup and Disposal:

o Evacuate and Ventilate: In case of a spill, evacuate unnecessary personnel from the area
and ensure adequate ventilation.[4][5]

o Containment: Prevent the spilled material from entering drains or waterways.[4][5]

o Personal Protective Equipment: Before cleaning, equip yourself with the appropriate PPE as
listed above.

o Cleanup:
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o For small spills, use appropriate tools to carefully sweep or shovel the solid material into a
suitable container for hazardous waste disposal.[2] Avoid generating dust.[5]

o For large spills, use a shovel to place the material into a convenient waste disposal
container.[2]

o Decontamination: After the material has been collected, clean the contaminated surface by
spreading water and dispose of the cleaning materials in accordance with local and regional
authority requirements.[2]

e Waste Container: Label the waste container clearly with the contents.

» Final Disposal: Dispose of the container with the collected waste through a licensed and
specialist waste disposal company.[3][4] Do not attempt to dispose of it through the regular
trash or sanitary sewer system.

Disposal Workflow

The following diagram illustrates the step-by-step workflow for the proper disposal of H-Asp-
OMe.
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H-Asp-OMe Disposal Protocol

Spill or Unused Material

Assess Situation
(Quantity, Location)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry to drains

Collect Material
(Sweep/Shovel into container)

Decontaminate Area
(Wash with water)

Label Waste Container

Store Securely for Pickup

Arrange for Professional Disposal

Click to download full resolution via product page

H-Asp-OMe Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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